N-(3-fluoro-2-methylphenyl)-1-(methylsulfonyl)indoline-5-carboxamide
Overview
Description
N-(3-fluoro-2-methylphenyl)-1-(methylsulfonyl)indoline-5-carboxamide is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. This compound is a potent inhibitor of certain enzymes and has been studied extensively for its use in drug development and other scientific research.
Mechanism of Action
The mechanism of action of N-(3-fluoro-2-methylphenyl)-1-(methylsulfonyl)indoline-5-carboxamide involves its binding to the active site of the target enzyme, thereby inhibiting its activity. This inhibition can lead to a range of biochemical and physiological effects, depending on the specific enzyme that is targeted.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely dependent on the specific enzyme that is inhibited. For example, inhibition of CK2 can lead to the induction of apoptosis (programmed cell death) in cancer cells, making it a promising candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-fluoro-2-methylphenyl)-1-(methylsulfonyl)indoline-5-carboxamide is its potency as an enzyme inhibitor, which makes it a valuable tool for studying various cellular processes. However, its use in lab experiments is limited by its high cost and potential toxicity, which can make it difficult to work with in certain contexts.
Future Directions
There are several potential future directions for research involving N-(3-fluoro-2-methylphenyl)-1-(methylsulfonyl)indoline-5-carboxamide. These include:
1. Further studies on its potential as a cancer therapy, including in vitro and in vivo studies to determine its efficacy and potential side effects.
2. Investigation of its potential as a therapeutic agent for other diseases, such as neurodegenerative disorders.
3. Development of new synthetic methods for the production of this compound, with the aim of reducing its cost and increasing its accessibility for researchers.
4. Investigation of its potential as a tool for studying various cellular processes, including its effects on other enzymes and signaling pathways.
Scientific Research Applications
N-(3-fluoro-2-methylphenyl)-1-(methylsulfonyl)indoline-5-carboxamide has been extensively studied for its potential applications in drug development. It has been found to be a potent inhibitor of certain enzymes, including the protein kinase CK2, which is involved in various cellular processes. This makes it a promising candidate for the development of new drugs for the treatment of various diseases, including cancer.
properties
IUPAC Name |
N-(3-fluoro-2-methylphenyl)-1-methylsulfonyl-2,3-dihydroindole-5-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O3S/c1-11-14(18)4-3-5-15(11)19-17(21)13-6-7-16-12(10-13)8-9-20(16)24(2,22)23/h3-7,10H,8-9H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOIVLUFLGJYOCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1F)NC(=O)C2=CC3=C(C=C2)N(CC3)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
4.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47204682 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.